Cas no 847837-34-7 (1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 847837-34-7
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD07325228
• CID: 1087454
• PubChem ID: 4962666
• Update Time: 2025-04-20

1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• 1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid(SALTDATA: FREE)
• 1-ethyl-2,5-dimethylpyrrole-3-carboxylic acid
• 847837-34-7
• 1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• DTXSID90407140
• CS-0117554
• 1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylicacid
• AKOS000111394
• BB 0238525
• SB63619
• HMS1745A21
• 1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, AldrichCPR
• Z94602020
• EN300-13823
• MFCD07325228

• MDL： MFCD07325228
• Inchi： 1S/C9H13NO2/c1-4-10-6(2)5-8(7(10)3)9(11)12/h5H,4H2,1-3H3,(H,11,12)
• InChI Key： IVFAZMHRJRGODH-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(CC)C=1C)=O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 16-18 °C
• Boiling Point: 312.0±37.0 °C at 760 mmHg
• Flash Point: 142.5±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids